Cas no 80076-46-6 (5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline)

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline structure
80076-46-6 structure
Product Name:5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline
CAS No:80076-46-6
MF:C10H11F2N
MW:183.1978495121
MDL:MFCD20681385
CID:840835
PubChem ID:10773805
Update Time:2024-10-27

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • 5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline
    • 5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline
    • 5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline (ACI)
    • (±)-5,6-Difluoro-1,2,3,4-tetrahydroquinaldine
    • MFCD20681385
    • PB47941
    • SY321221
    • CS-0369579
    • AS-83319
    • FT-0750590
    • E82730
    • SCHEMBL9598979
    • DTXSID70444659
    • 80076-46-6
    • 154357-38-7
    • DA-02681
    • (S)-5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline
    • MDL: MFCD20681385
    • Inchi: 1S/C10H11F2N/c1-6-2-3-7-9(13-6)5-4-8(11)10(7)12/h4-6,13H,2-3H2,1H3
    • InChI Key: CEKODOXMQSFDIZ-UHFFFAOYSA-N
    • SMILES: FC1C(F)=C2C(NC(CC2)C)=CC=1

Computed Properties

  • Exact Mass: 183.08603
  • Monoisotopic Mass: 183.08595568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 247.5±40.0 ºC (760 Torr),
  • Flash Point: 103.5±27.3 ºC,
  • Solubility: Very slightly soluble (0.38 g/l) (25 º C),
  • PSA: 12.03
  • LogP: 2.84940

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Pricemore >>

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5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ;  6 h, rt
Reference
Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids
Liu, Lili; et al, Molecules, 2019, 24(8),

Production Method 2

Reaction Conditions
1.1 Reagents: Benzenesulfonic acid, 3-nitro-, sodium salt (1:1) ,  Hydrochloric acid ,  Boric acid (H3BO3) Catalysts: Ferrous sulfate Solvents: Water ;  0.5 h, reflux
1.2 reflux; 1 h, reflux; reflux → rt
1.3 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  neutralized
2.1 Reagents: Sodium acetate Catalysts: Palladium Solvents: Acetic acid ,  Water ;  1 - 5 atm, 50 °C
2.2 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ;  6 h, rt
Reference
Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids
Liu, Lili; et al, Molecules, 2019, 24(8),

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium acetate ,  Bromine Solvents: Acetic acid ;  60 °C; 80 °C
2.1 Reagents: Benzenesulfonic acid, 3-nitro-, sodium salt (1:1) ,  Hydrochloric acid ,  Boric acid (H3BO3) Catalysts: Ferrous sulfate Solvents: Water ;  0.5 h, reflux
2.2 reflux; 1 h, reflux; reflux → rt
2.3 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  neutralized
3.1 Reagents: Sodium acetate Catalysts: Palladium Solvents: Acetic acid ,  Water ;  1 - 5 atm, 50 °C
3.2 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ;  6 h, rt
Reference
Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids
Liu, Lili; et al, Molecules, 2019, 24(8),

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  10 °C; 30 min, rt
2.1 Reagents: Sodium acetate ,  Bromine Solvents: Acetic acid ;  60 °C; 80 °C
3.1 Reagents: Benzenesulfonic acid, 3-nitro-, sodium salt (1:1) ,  Hydrochloric acid ,  Boric acid (H3BO3) Catalysts: Ferrous sulfate Solvents: Water ;  0.5 h, reflux
3.2 reflux; 1 h, reflux; reflux → rt
3.3 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  neutralized
4.1 Reagents: Sodium acetate Catalysts: Palladium Solvents: Acetic acid ,  Water ;  1 - 5 atm, 50 °C
4.2 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ;  6 h, rt
Reference
Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids
Liu, Lili; et al, Molecules, 2019, 24(8),

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Raw materials

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Preparation Products

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